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Compound of Interest

Compound Name: Amorphispironone

Cat. No.: B1652116

Amorphispironone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amorphispironone is a naturally occurring spironone-type rotenoid isolated from the plant
Amorpha fruticosa. This compound has garnered interest within the scientific community due to
its potential anti-tumor promoting effects. This technical guide provides a detailed overview of
the known physical and chemical properties of Amorphispironone, methodologies for its
isolation and characterization, and insights into its biological activities. All quantitative data is
presented in structured tables for clarity, and key experimental workflows are visualized using
diagrams to facilitate understanding.

Physical and Chemical Properties

Amorphispironone is a complex heterocyclic molecule. While extensive experimental data on
all its physical properties is not widely available, its fundamental chemical characteristics have
been determined.

Table 1: Chemical and Physical Properties of Amorphispironone
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Property Value Source

Molecular Formula C23H2207 PubChem[1]

Molecular Weight 410.4 g/mol PubChem[1]

Appearance Colorless prisms (Hiroki Terada et al., 1993)
Melting Point 248 - 250 °C (Hiroki Terada et al., 1993)
Optical Rotation [a]D25 -110° (c=0.10, CHCIs) (Hiroki Terada et al., 1993)
UV (MeOH) Amax (log €) 237 (4.42), 245 (4.38), 295 (Hiroki Terada et al., 1993)

(4.18) nm

Note: Boiling point, solubility, and pKa data for Amorphispironone are not available in the
cited literature.

Experimental Protocols
Isolation of Amorphispironone from Amorpha fruticosa

The following protocol is based on the methodology described by Terada et al. (1993).

Diagram 1: Isolation and Purification of Amorphispironone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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